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Compound of Interest

Compound Name: GSK2200150A

Cat. No.: B607781 Get Quote

Technical Support Center: GSK2200150A
This technical support center provides guidance on the stability and long-term storage of

GSK2200150A, an anti-tuberculosis (TB) agent. The information is intended for researchers,

scientists, and drug development professionals to ensure the integrity and proper handling of

this compound in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for GSK2200150A?

For long-term storage, GSK2200150A should be stored as a lyophilized powder at -20°C in a

desiccated environment.[1] Following these conditions, the chemical is stable for up to 36

months.[1]

Q2: How should I store GSK2200150A once it is in solution?

Once dissolved, solutions of GSK2200150A should be stored at -20°C.[1] It is recommended to

use the solution within one month to prevent potential degradation and loss of potency.[1] To

avoid the detrimental effects of repeated freeze-thaw cycles, it is best practice to aliquot the

solution into single-use volumes.[1]

Q3: What are the known solubilities for GSK2200150A?

The solubility of GSK2200150A at 25°C is as follows:
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DMSO: 71 mg/mL (198.61 mM)[2]

Ethanol: 18 mg/mL (50.35 mM)[2]

Water: Insoluble[2]

Q4: Can small volumes of the compound be trapped in the vial's seal?

Yes, it is possible for small amounts of GSK2200150A to become entrapped in the product

vial's seal during shipping and handling.[3] To recover the full amount of the product, it is

recommended to briefly centrifuge the vial on a tabletop centrifuge to dislodge any material

from the cap.[3]

Q5: Is GSK2200150A sensitive to light or humidity?

While specific data on light and humidity sensitivity for GSK2200150A is not explicitly provided

in the search results, general pharmaceutical stability guidelines suggest that these factors can

be critical for preventing degradation.[4] For optimal stability, it is recommended to store the

compound protected from light and in a desiccated environment, as is standard practice for

many research compounds.
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Issue Possible Cause Recommended Solution

Reduced or no compound

activity in an experiment.

1. Improper storage of the

compound (e.g., at room

temperature). 2. Multiple

freeze-thaw cycles of the stock

solution. 3. The solution was

stored for longer than the

recommended one-month

period.

1. Always store the lyophilized

powder and solutions at -20°C.

2. Prepare single-use aliquots

of the stock solution to avoid

repeated freezing and thawing.

[1] 3. Prepare fresh solutions if

the stock is older than one

month.[1]

Difficulty dissolving the

compound.

1. Using an inappropriate

solvent. 2. The concentration is

too high for the chosen

solvent.

1. Refer to the solubility data;

DMSO and ethanol are

suitable solvents.

GSK2200150A is insoluble in

water.[2] 2. Ensure the target

concentration does not exceed

the solubility limit in the

selected solvent.

Observed precipitation in the

stock solution after thawing.

1. The compound may have

come out of solution during

freezing. 2. The solubility may

be lower at colder

temperatures.

1. Gently warm the solution to

room temperature and vortex

briefly to redissolve the

compound before use. 2. If

precipitation persists,

sonication may be carefully

applied.

Data Presentation
Table 1: Storage and Stability of GSK2200150A
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Form
Storage

Temperature
Duration of Stability

Additional

Recommendations

Lyophilized Powder -20°C 36 months[1] Keep desiccated.[1]

In Solution -20°C Within 1 month[1]

Aliquot to avoid

multiple freeze-thaw

cycles.[1]

Table 2: Solubility of GSK2200150A at 25°C

Solvent Solubility (mg/mL) Molar Concentration (mM)

DMSO 71[2] 198.61[2]

Ethanol 18[2] 50.35[2]

Water Insoluble[2] N/A

Experimental Protocols & Workflows
While specific experimental protocols for stability testing of GSK2200150A are not publicly

available, a general workflow for assessing compound stability is provided below. This can be

adapted by researchers to suit their specific experimental needs.
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Caption: A general experimental workflow for assessing the stability of a research compound.

Mandatory Visualization
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Caption: Recommended handling and storage workflow for GSK2200150A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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